2-Naphthoylurea

• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: N-carbamoylnaphthalene-2-carboxamide
• InChI: InChI=1S/C12H10N2O2/c13-12(16)14-11(15)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H3,13,14,15,16)
• InChI Key: URVNNSRUABZQQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC(=O)N

Description

2-Naphthoylurea is a naphthalene-derived compound characterized by a urea functional group linked to the 2-position of the naphthoyl moiety. Its structure combines the aromatic properties of naphthalene with the hydrogen-bonding capacity of urea, making it relevant in medicinal chemistry and materials science.

Comparison with Similar Compounds

(a) 2-Hydroxy-1-naphthoic Acid (2,3-HNA)

• Structure : Contains a hydroxyl group at the 2-position and a carboxylic acid at the 1-position of naphthalene.
• It is commercially available and used in fluorescence studies due to its conjugated aromatic system .
• Applications : Fluorescent probes, organic synthesis intermediates .

(b) 2-Methoxy-3-naphthoic Acid (2,3-MNA)

• Structure : Methoxy group at the 2-position and carboxylic acid at the 3-position.
• Synthesis : Prepared via methylation of hydroxylated precursors .

(c) 2-(Naphthoyl)cinnamanilides

• Structure : Naphthoyl group linked to cinnamanilide via a methylene bridge.
• Key Differences : These compounds exhibit extended π-conjugation due to the cinnamoyl group, leading to distinct photophysical properties. They are synthesized through condensation reactions of naphthoylacetanilides with aldehydes .
• Applications : Investigated for antimicrobial and anticancer activities .

Table 1: Comparative Analysis of 2-Naphthoylurea and Analogues

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Properties	Applications
2-Naphthoylurea	C₁₁H₁₀N₂O₂	202.21 g/mol	Urea, 2-naphthoyl	High hydrogen-bonding capacity	Potential drug intermediates
2-Hydroxy-1-naphthoic acid	C₁₁H₈O₃	188.18 g/mol	Hydroxyl, carboxylic acid	Fluorescent, acidic	Fluorescent probes, synthesis
2-Methoxy-3-naphthoic acid	C₁₂H₁₀O₃	202.21 g/mol	Methoxy, carboxylic acid	Lipophilic, stable to oxidation	Organic synthesis
2-(Naphthoyl)cinnamanilide	C₂₆H₂₀N₂O₂	400.45 g/mol	Naphthoyl, cinnamoyl	Extended conjugation, photostability	Antimicrobial agents